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Compound of Interest

Compound Name: 1,2-Bis(trichlorosilyl)ethane

Cat. No.: B1205221

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,
reactivity, applications, and safety protocols for 1,2-Bis(trichlorosilyl)ethane (BTSE). The
information is intended for professionals in research and development who utilize organosilicon
compounds.

Core Chemical Properties

1,2-Bis(trichlorosilyl)ethane is a versatile organosilicon compound recognized for its
bifunctional nature, containing two trichlorosilyl groups linked by an ethylene bridge.[1] This
structure allows it to act as a robust crosslinking and surface modification agent. Its
appearance ranges from a white or colorless crystalline solid to a light yellow liquid, depending
on purity and temperature.[1][2]

Table 1: Physicochemical Properties of 1,2-Bis(trichlorosilyl)ethane
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Property Value Source(s)
Molecular Formula C2HaCleSi2 [11[3]
Molecular Weight 296.92 g/mol (or 296.94) [1][3]

CAS Number 2504-64-5 [1]

Melting Point 24-29 °C (lit.) [3114]
Boiling Point 201-202 °C (lit.) [1][4]
Density 1.483 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.475 - 1.477 (lit.) [3114]
Flash Point 65 °C (149 °F) [3][5]

White or colorless to light
Appearance yellow powder, solid, or clear [1112]
liquid

Reactivity and Handling

The defining characteristic of BTSE is the high reactivity of its silicon-chlorine (Si-Cl) bonds.
These bonds are highly susceptible to nucleophilic attack, particularly by water.

Hydrolytic Sensitivity: BTSE reacts rapidly and violently with water, moisture, and other protic
solvents (e.g., alcohols).[3][6] This hydrolysis reaction replaces the chlorine atoms with
hydroxyl (-OH) groups, forming silanols. These silanol intermediates are unstable and readily
condense to form stable, cross-linked siloxane (-Si-O-Si-) networks. This reaction is the basis
for its use in forming protective coatings and polymers.[1][7]

Due to this reactivity, BTSE must be handled under anhydrous (moisture-free) conditions,
typically under an inert atmosphere such as nitrogen or argon.[6] It is incompatible with
alcohols, amines, and oxidizing agents.[6]
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Experimental Protocols

General Handling and Storage Protocol:

e Storage: Store containers in a dry, cool, and well-ventilated area between 2 °C and 8 °C.[1]
[5] The material should be stored under an inert atmosphere (e.g., nitrogen) to prevent
degradation from moisture.[6]

o Handling: All manipulations should be performed in a chemical fume hood.[6] Use personal
protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles,
a face shield, and a lab coat.[8] Avoid breathing dust or vapors.[8]
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» Dispensing: For transfers, use dry glassware and syringes. A Schlenk line or glovebox is
recommended for sensitive reactions.

o Spills: Do not use water to clean up spills.[6] Absorb spills with dry sand or another inert, dry
material and place in a sealed container for disposal.[6]

Protocol for Surface Modification (Self-Assembled Monolayer Formation): This protocol is a
generalized procedure for creating a self-assembled monolayer (SAM) on a hydroxylated
substrate (e.g., silicon wafer, glass).

o Substrate Preparation: Clean the substrate by sonicating in acetone, followed by
isopropanol, and finally deionized water. Dry the substrate under a stream of nitrogen. To
ensure a high density of hydroxyl groups, treat the substrate with a piranha solution (a 3:1
mixture of concentrated H2SOa4 and 30% H2032) or expose it to an oxygen plasma.

» Solution Preparation: In a glovebox or under an inert atmosphere, prepare a dilute solution
(e.g., 1-5 mM) of BTSE in an anhydrous solvent such as toluene or hexane.

o Deposition: Immerse the cleaned, hydroxylated substrate into the BTSE solution. The
deposition can be carried out at room temperature for several hours or accelerated at a
slightly elevated temperature (e.g., 50-70 °C).

» Rinsing: After deposition, remove the substrate from the solution and rinse thoroughly with
the anhydrous solvent (e.g., toluene) to remove any physisorbed molecules.

e Curing: Cure the coated substrate in an oven. The curing step helps to promote the
formation of covalent siloxane bonds between adjacent BTSE molecules and the substrate,
enhancing the stability of the monolayer.
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Applications in Research and Development

BTSE is a key intermediate and building block in several areas of materials science and
chemistry.

o Surface Modification: It is widely used to create self-assembled monolayers (SAMs) on
various substrates.[4][9] The two trichlorosilyl groups allow for dense, cross-linked films that
can alter surface properties like hydrophobicity, adhesion, and corrosion resistance.[1][4][9]
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» Silicone Polymers: BTSE serves as a precursor for synthesizing specialized silicone
polymers and resins.[1] The ethylene bridge provides a defined spacing between silicon
atoms, influencing the final properties of the polymer. The trichlorosilyl groups facilitate the
formation of durable siloxane networks.[1][7]

e Microelectronics: In semiconductor manufacturing, it is used for the chemical vapor
deposition (CVD) of silicon-based thin films, which are integral to fabricating electronic
devices.[1]

o Coupling Agent: It acts as an effective coupling agent to improve the adhesion between
organic polymers and inorganic materials (e.g., glass, metals) in advanced composites and
adhesives.[1][4][7]

Safety and Hazard Information

BTSE is a hazardous and corrosive substance that requires strict safety protocols.

Table 2: GHS Hazard and Safety Information
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Category Code Description Source(s)
Pictogram GHSO05 Corrosion
Signal Word Danger [8]
Causes severe skin
Hazard Statements H314 burns and eye [10]
damage.
Reacts violently with
EUHO14
water.
_ Do not breathe
Precautionary _
P260 dust/fume/gas/mist/iva  [8][10]
Statements
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye [8][10]
protection/face
protection.
IF ON SKIN (or hair):
Take off immediately
P303+P361+P353 all contaminated [10]
clothing. Rinse skin
with water/shower.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [8]
lenses, if present and
easy to do. Continue
rinsing.
Immediately call a
P310 POISON CENTER or  [8]
doctor/physician.
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First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.[6][8]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a physician immediately.[6][8]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician immediately.[6][8]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205221#1-2-bis-trichlorosilyl-ethane-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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